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Compound of Interest

Compound Name: 2-Iodobenzyl bromide

Cat. No.: B1589116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-Iodobenzyl bromide (C7H6BrI), a valuable reagent and intermediate in organic synthesis

and pharmaceutical drug development. This document details established synthetic

methodologies, thorough characterization data, and explicit experimental protocols.

Physicochemical Properties
2-Iodobenzyl bromide is a light and moisture-sensitive crystalline solid.[1] Its key physical and

chemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C7H6BrI [2][3]

Molecular Weight 296.93 g/mol [2][3]

Appearance
White to cream crystalline

powder
[1]

Melting Point 54-60 °C [2]

Boiling Point 125 °C at 4 mmHg [1]

CAS Number 40400-13-3 [1][2][3]
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Synthesis of 2-Iodobenzyl Bromide
There are two primary and effective methods for the synthesis of 2-Iodobenzyl bromide,

starting from either 2-Iodotoluene or 2-Iodobenzyl alcohol.

Synthesis from 2-Iodotoluene via Free-Radical
Bromination
This method involves the side-chain bromination of 2-Iodotoluene using a radical initiator. N-

Bromosuccinimide (NBS) is a commonly used brominating agent for this type of transformation

as it allows for a controlled reaction at the benzylic position.[4]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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